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Introduction

Copanlisib is a potent intravenous pan-class | phosphatidylinositol-3-kinase (PI13K) inhibitor
with predominant activity against the PI3K-a and PI3K-d isoforms, which are frequently
overexpressed in malignant cells.[1][2][3] The PISK/AKT/mTOR pathway is a critical
intracellular signaling cascade that regulates essential cellular functions, including cell growth,
proliferation, survival, and metabolism.[2][4] Aberrant activation of this pathway is a common
feature in many cancers.[1][2]

Copanlisib exerts its anti-tumor effects by binding to the ATP-binding pocket of PI3K, inhibiting
its kinase activity.[1] This blockade prevents the phosphorylation and subsequent activation of
AKT, a key downstream effector in the pathway.[1][2] The phosphorylation of AKT at serine 473
(pPAKT-S473) is a widely accepted biomarker for the activation state of the PI3K/AKT pathway.
[5] Therefore, Western blot analysis of pAKT levels is a fundamental method to assess the
pharmacodynamic efficacy and on-target activity of Copanlisib in both preclinical and clinical
research.[2][6]
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These application notes provide a detailed protocol for the detection and quantification of pAKT
(Serd73) by Western blot in cell lysates after treatment with Copanlisib.
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Sample Preparation

1. Cell Culture & Seeding

2. Copanlisib Treatment
(Include vehicle control)

3. Cell Lysis
(with Phosphatase/Protease Inhibitors)

4. Protein Quantification (BCA Assay)

Westerr‘1

A

'Blotting

5. SDS-PAGE
(Protein Separation)
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6. Protein Transfer
(to PVDF/Nitrocellulose Membrane)

A
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7. Membrane Blocking
(5% BSAin TBST)

A
Cl Primary Antibody Incubation

(Anti-pAKT, overnight at 4°C)
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9. Secondary Antibody Incubation
(HRP-conjugated)

A\

10. Detection
(Chemiluminescence)

Data /-Walysis

11. Imaging & Densitometry

12. Stripping & Re-probing
(for Total AKT & Loading Control)

13. Normalization & Quantification
(PAKT / Total AKT)

Click to download full resolution via product page

© 2026 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/product/b15620147/docs?utm_src=pdf-body-img#application-notes-analysis-of-akt-phosphorylation-following-copanlisib-treatment
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15620147?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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